4-(Quinoline-8-sulfonamido)benzoic acid
Overview
Description
4-(Quinoline-8-sulfonamido)benzoic acid, also known as 4-QSBA, is a synthetic compound with a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology. It is a highly versatile compound that can be used in a variety of experiments and studies, including those related to drug development and drug delivery. 4-QSBA is a valuable tool for scientists due to its unique properties and advantages.
Scientific Research Applications
4-(Quinoline-8-sulfonamido)benzoic acid has a wide range of applications in scientific research. It has been used to study the structure and function of proteins and other biomolecules, as well as to identify potential drug targets. It has also been used to study the interactions between drugs and their targets, and to develop new drug delivery systems. Additionally, this compound has been used in studies of cell signaling pathways, and to investigate the effects of various environmental factors on cellular processes.
Mechanism of Action
4-(Quinoline-8-sulfonamido)benzoic acid has been shown to interact with proteins and other biomolecules through a variety of mechanisms. It has been demonstrated to form hydrogen bonds and electrostatic interactions with proteins, and to inhibit the activity of enzymes. Additionally, it has been shown to interact with DNA and to modulate the expression of genes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the activity of enzymes, to modulate the expression of genes, and to alter the structure and function of proteins. Additionally, it has been shown to affect cell signaling pathways, and to alter the activity of receptors.
Advantages and Limitations for Lab Experiments
4-(Quinoline-8-sulfonamido)benzoic acid has several advantages for laboratory experiments. It is a highly versatile compound that can be used in a variety of experiments and studies. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, this compound is also limited in its applications. It is not suitable for use in in vivo experiments, and it is not stable in the presence of light or heat.
Future Directions
There are a number of potential future directions for 4-(Quinoline-8-sulfonamido)benzoic acid research. These include further exploration of its effects on cell signaling pathways and its potential use in drug delivery systems. Additionally, it may be possible to develop new methods for synthesizing this compound, or to modify existing synthesis methods to increase the efficiency of the process. Finally, further research into the biochemical and physiological effects of this compound may lead to new applications for this compound.
properties
IUPAC Name |
4-(quinolin-8-ylsulfonylamino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O4S/c19-16(20)12-6-8-13(9-7-12)18-23(21,22)14-5-1-3-11-4-2-10-17-15(11)14/h1-10,18H,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBQVTLMGAPBCJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)S(=O)(=O)NC3=CC=C(C=C3)C(=O)O)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354581 | |
Record name | 4-(quinoline-8-sulfonamido)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116834-64-1 | |
Record name | 4-(quinoline-8-sulfonamido)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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